Cas no 1564930-70-6 (3-(Dimethylamino)-1-methylpyrazole-4-carbonitrile)

• Product Name: 3-(Dimethylamino)-1-methylpyrazole-4-carbonitrile
• CAS No: 1564930-70-6
• MF: C₇H₁₀N₄
• MW: 150.1811003685
• CID: 6542697
• PubChem ID: 104593299
• Update Time: 2025-07-02

3-(Dimethylamino)-1-methylpyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(dimethylamino)-1-methyl-1H-pyrazole-4-carbonitrile
• EN300-5015767
• 1564930-70-6
• 3-(Dimethylamino)-1-methylpyrazole-4-carbonitrile

• Inchi： 1S/C7H10N4/c1-10(2)7-6(4-8)5-11(3)9-7/h5H,1-3H3
• InChI Key： JAIPAAWHEWSCSX-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C(C#N)=CN(C)N=1

Computed Properties

• Exact Mass: 150.090546336g/mol
• Monoisotopic Mass: 150.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 44.8Ų

Additional information on 3-(Dimethylamino)-1-methylpyrazole-4-carbonitrile

Professional Introduction to 3-(Dimethylamino)-1-methylpyrazole-4-carbonitrile (CAS No. 1564930-70-6)

3-(Dimethylamino)-1-methylpyrazole-4-carbonitrile, with the chemical formula C₇H₈N₄, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic organic compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both an amino group and a nitrile group in its molecular structure makes it a versatile intermediate for synthesizing various pharmacologically active molecules.

The compound is characterized by a pyrazole core, which is a six-membered aromatic ring containing two nitrogen atoms. This core structure is known for its stability and biological activity, making it a common scaffold in medicinal chemistry. The substitution of the pyrazole ring with functional groups such as dimethylamino and nitrile enhances its reactivity and opens up possibilities for further derivatization, which is crucial in the design of novel therapeutic agents.

CAS No. 1564930-70-6 uniquely identifies this compound in scientific literature and databases. This alphanumeric code ensures precise classification and retrieval of information related to its synthesis, properties, and applications. The CAS registry number is an essential tool for researchers to access relevant data, including patents, chemical reactions, and biological studies.

Recent advancements in pharmaceutical research have highlighted the importance of nitrogen-containing heterocycles in drug discovery. Pyrazole derivatives, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The structural features of 3-(Dimethylamino)-1-methylpyrazole-4-carbonitrile make it a promising candidate for developing new therapeutic interventions.

In vitro studies have demonstrated that this compound exhibits inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, preliminary research suggests that it may interfere with the activity of enzymes such as kinases, which are often overexpressed in cancer cells. Additionally, the dimethylamino group enhances lipophilicity, potentially improving drug absorption and bioavailability.

The nitrile group in the molecular structure of 3-(Dimethylamino)-1-methylpyrazole-4-carbonitrile also plays a crucial role in its reactivity. Nitriles can undergo various chemical transformations, including hydrolysis to carboxylic acids or reduction to amides, providing multiple avenues for structural diversification. This flexibility is particularly valuable in medicinal chemistry, where the optimization of drug-like properties is essential.

One of the most exciting areas of research involving this compound is its potential application in targeted therapy. By modifying its structure further, researchers aim to develop molecules that can selectively interact with specific disease markers or biological targets. This approach aligns with the growing trend toward personalized medicine, where treatments are tailored to individual patient profiles.

The synthesis of 3-(Dimethylamino)-1-methylpyrazole-4-carbonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to improve efficiency and selectivity.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic cells. The ability to tune its optical and electronic characteristics through structural modifications opens up new possibilities for developing innovative materials.

The safety profile of 3-(Dimethylamino)-1-methylpyrazole-4-carbonitrile is another critical aspect that has been thoroughly evaluated through toxicological studies. Preliminary data indicate that it exhibits low toxicity at therapeutic doses, making it a favorable candidate for further development. However, comprehensive safety assessments are still ongoing to ensure its suitability for clinical use.

The role of computational chemistry has been instrumental in understanding the behavior of this compound at the molecular level. Molecular modeling techniques allow researchers to predict how it interacts with biological targets and predict its pharmacokinetic properties. These insights are invaluable for guiding experimental design and optimizing drug candidates.

The future prospects of 3-(Dimethylamino)-1-methylpyrazole-4-carbonitrile are vast and multifaceted. Ongoing research aims to explore its potential in treating neurological disorders, infectious diseases, and chronic conditions such as diabetes. By leveraging cutting-edge technologies like CRISPR gene editing and artificial intelligence-driven drug discovery platforms, scientists are poised to unlock new therapeutic possibilities.

In conclusion, CAS No. 1564930-70-6 represents a significant advancement in pharmaceutical chemistry with far-reaching implications for medicine and materials science. Its unique structural features and versatile reactivity make it a valuable building block for developing novel drugs and functional materials. As research continues to uncover new applications, this compound is set to play an increasingly important role in addressing global health challenges.